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Compound of Interest

Compound Name: Smurf1 modulator-1

Cat. No.: B12376152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Smad Ubiquitin Regulatory Factor 1 (Smurf1) is a key E3 ubiquitin ligase that plays a critical

role in various cellular processes, including cell differentiation, migration, and signaling pathway

regulation. It is a negative regulator of Bone Morphogenetic Protein (BMP) signaling and is also

involved in the Transforming Growth Factor-beta (TGF-β) pathway, non-canonical Wnt

signaling, and the regulation of RhoA-dependent cell polarity and migration. Given its

significant role in cellular function and its implication in diseases such as cancer and fibrosis,

the modulation of Smurf1 activity presents a promising therapeutic strategy.

Smurf1 Modulator-1, also known as A01, is a potent and selective inhibitor of Smurf1. These

application notes provide detailed protocols for the use of Smurf1 Modulator-1 in cell culture

experiments to study its effects on various cellular processes and signaling pathways.

Product Information

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12376152#bc-rfq
https://www.benchchem.com/product/b12376152/docs?utm_src=pdf-body#application-notes-and-protocols-for-smurf1-modulator-1-in-cell-culture
https://www.benchchem.com/product/b12376152/docs?utm_src=pdf-body#application-notes-and-protocols-for-smurf1-modulator-1-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms A01, Smurf1-IN-A01 [1]

CAS Number 1007647-73-5 [2]

Molecular Formula C₂₂H₂₀ClF₃N₄O₃S [2]

Molecular Weight 512.93 g/mol [2]

Binding Affinity (Kd) 3.7 nM [3]

IC₅₀ 180 nM

Solubility
Soluble up to 100 mM in

DMSO

Storage

Store at +4°C (solid). Stock

solutions in DMSO can be

stored at -20°C for 1 month or

-80°C for 6 months.

Mechanism of Action
Smurf1 Modulator-1 acts as a high-affinity inhibitor of the Smurf1 E3 ubiquitin ligase. It

functions by preventing the Smurf1-mediated ubiquitination and subsequent proteasomal

degradation of its target proteins. A primary mechanism of Smurf1 is the ubiquitination of

receptor-regulated Smads (R-Smads), specifically Smad1 and Smad5, which are key

mediators of the BMP signaling pathway. By inhibiting Smurf1, the modulator stabilizes the

levels of Smad1 and Smad5, leading to an enhancement of BMP signaling. This can potentiate

cellular responses to BMPs, such as osteoblastic differentiation.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathways regulated by Smurf1 and a

general workflow for experiments using Smurf1 Modulator-1.
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Caption: Smurf1's role in the BMP signaling pathway.
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TGF-β Signaling Pathway
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Caption: Smurf1's involvement in TGF-β receptor degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. rndsystems.com [rndsystems.com]

3. axonmedchem.com [axonmedchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Smurf1 Modulator-1
in Cell Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376152/docs#application-notes-and-protocols-for-
smurf1-modulator-1-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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